Cas no 74661-29-3 (Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester)
74661-29-3 structure
Product Name:Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester
CAS No:74661-29-3
MF:C12H17NO2
MW:207.268883466721
CID:571991
PubChem ID:20846345
Update Time:2025-04-19
Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester
- 2-(dimethylamino)-2-hydroxy-1-(3-methylphenyl)propan-1-one
- 3-toluoyl dimethylaminoethanol
- m-Toluoyl dimethylaminoethanol
- 2-(dimethylamino)ethyl 3-methylbenzoate
- DTXSID60996177
- 74661-29-3
- XKCIHMRHTJDUNX-UHFFFAOYSA-N
- meta-Toluoyl deanol
- 3-Methylbenzoic acid, 2-dimethylaminoethyl ester
- SCHEMBL13814475
- Benzoic acid, 3-methyl-, 2-(dimethylamino)ethyl ester
-
- Inchi: 1S/C12H17NO2/c1-10-5-4-6-11(9-10)12(14)15-8-7-13(2)3/h4-6,9H,7-8H2,1-3H3
- InChI Key: XKCIHMRHTJDUNX-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C)C=1)=O)CCN(C)C
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5A^2
Experimental Properties
- Density: 1.082
- Boiling Point: 315.484°C at 760 mmHg
- Flash Point: 144.6°C
- Refractive Index: 1.541
Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
74661-29-3 (Benzoic acid,3-methyl-, 2-(dimethylamino)ethyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent